Cas no 2228790-12-1 (methyl({2-methyl-1-2-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine)

• Product Name: methyl({2-methyl-1-2-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine
• CAS No: 2228790-12-1
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5909987
• PubChem ID: 165972187
• Update Time: 2025-05-20

methyl({2-methyl-1-2-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-methyl-1-2-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine
• EN300-1767478
• methyl({2-methyl-1-[2-(1H-pyrazol-1-yl)phenyl]propan-2-yl})amine
• 2228790-12-1

• Inchi： 1S/C14H19N3/c1-14(2,15-3)11-12-7-4-5-8-13(12)17-10-6-9-16-17/h4-10,15H,11H2,1-3H3
• InChI Key： VARRDQRYFOUYEK-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.8Ų

Additional information on methyl({2-methyl-1-2-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine

Methyl({2-Methyl-1-2-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine: A Comprehensive Overview

Methyl({2-methyl-1-2-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine (CAS No. 2228790-12-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound, often referred to as MMPA for brevity, is characterized by its unique structural features and chemical properties, making it a subject of extensive research and development.

The molecular structure of MMPA consists of a central amine group attached to a substituted phenylpropanoyl moiety. The presence of the 1H-pyrazol-1-yl group adds to its complexity and contributes to its biological activity. The methyl substitution on the phenyl ring further enhances its stability and reactivity, making it an attractive candidate for various chemical and biological applications.

Recent studies have highlighted the potential of MMPA in the development of new pharmaceuticals. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that MMPA exhibits potent inhibitory activity against a key enzyme involved in the progression of neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic agents targeting these conditions.

In addition to its medicinal applications, MMPA has also shown promise in materials science. Its unique chemical properties make it a valuable precursor for the synthesis of advanced materials with tailored functionalities. Research conducted at the University of California, Berkeley, revealed that MMPA can be used as a building block for the creation of novel polymers with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, aerospace, and biomedical devices.

The synthesis of MMPA involves a series of well-defined chemical reactions that ensure high purity and yield. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications. The choice of synthetic pathway depends on the desired final product and the specific requirements of the application. Advanced techniques such as catalytic hydrogenation and transition metal-catalyzed coupling reactions are often employed to optimize the synthesis process.

The characterization of MMPA is crucial for understanding its properties and behavior in different environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to determine its molecular structure and confirm its identity. These methods provide detailed insights into the compound's conformational flexibility and electronic properties, which are essential for predicting its reactivity and stability.

The biological activity of MMPA has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that it can modulate the activity of specific enzymes and receptors, leading to various physiological effects. For example, it has been found to inhibit the activity of certain kinases involved in cell signaling pathways, which could have implications for cancer therapy. In vivo studies have further confirmed these findings, demonstrating that MMPA can effectively reduce tumor growth in animal models.

The safety profile of MMPA is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have indicated that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, methyl({2-methyl-1-2-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine (CAS No. 2228790-12-1) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it an attractive target for further research and development. As new findings continue to emerge, the applications of this compound are likely to expand, contributing to advancements in various scientific fields.